5,6,7,8-Tetrahydro-quinoxaline-2-carboxylic acid

• Molecular Formula: C9H10N2O2
• Molecular Weight: 178.19 g/mol
• SMILES: C1CCC2=NC(=CN=C2C1)C(=O)O
• InChI: InChI=1S/C9H10N2O2/c12-9(13)8-5-10-6-3-1-2-4-7(6)11-8/h5H,1-4H2,(H,12,13)
• InChIKey: SUKYBRCVFBSTNM-UHFFFAOYSA-N

5,6,7,8-Tetrahydro-quinoxaline-2-carboxylic acid: Overview

5,6,7,8-Tetrahydro-quinoxaline-2-carboxylic acid (CAS 742070-41-3, molecular formula C₉H₁₀N₂O₂) is a heterocyclic small molecule belonging to the tetrahydroquinoxaline class . Distinguished by saturation of the benzo-fused ring (positions 5‒8) rather than the pyrazine ring, this compound bears a carboxylic acid moiety at the C2 position of the quinoxaline core . This specific regioisomeric architecture yields a hydrogen-bond donor count of 1, hydrogen-bond acceptor count of 4, and a monoisotopic mass of 178.0742 Da—properties that differentiate it from both regioisomeric tetrahydroquinoxaline carboxylic acids and the fully aromatic quinoxaline-2-carboxylic acid series [1]. The compound is commercially available as both the free acid and the hydrochloride salt (CAS 2173996-60-4), the latter offering enhanced aqueous solubility for biological assay applications .

C2 carboxylic acid handle for direct amide library synthesis

Tetrahydroquinoxaline scaffold with aromatic pyrazine ring

Hydrochloride salt available for aqueous assay compatibility

• [1] NCBI PubChem. 5,6,7,8-Tetrahydroquinoxaline (CID 36822). CAS 34413-35-9. Molecular Weight: 134.18 g/mol. Retrieved 2026-05-03. View Source

Why This Scaffold Cannot Be Replaced by In-Class Analogs

Tetrahydroquinoxaline carboxylic acids exist as two distinct regioisomeric families—saturation at the benzo ring (5,6,7,8-) versus saturation at the pyrazine ring (1,2,3,4-)—that are not interchangeable in biological systems . The 5,6,7,8-tetrahydro series retains an aromatic pyrazine ring capable of π-stacking interactions, while the 1,2,3,4-series presents a secondary amine with distinct pKa and hydrogen-bonding properties [1]. In the context of P2X1-purinoceptor antagonist development, the 5,6,7,8-tetrahydroquinoxaline scaffold has been validated as a productive core for SAR exploration; the C2 position is the primary site of substituent diversification, with potency varying >15-fold depending on the substituent introduced (IC₅₀ ranging from 14 μM to 214 μM) [2]. A carboxylic acid at C2 enables fundamentally different derivatization paths—amide coupling, esterification, and salt formation—compared to the aryl-substituted analogs that dominate the published P2X1 literature. Furthermore, the 3-amino-substituted analog (CAS 16014-67-8) introduces an additional hydrogen-bond donor that alters the pharmacological profile, including xanthine oxidase inhibitory activity (IC₅₀ = 11.5 μM), underscoring that even single-substituent changes within this scaffold produce functionally distinct compounds .

Regioisomer mismatch

1,2,3,4-Tetrahydro isomer introduces a basic amine (pKa ~9.8) and distinct enzyme inhibition profile—not functionally interchangeable.

C2 substituent-dependent pharmacology

Substituent identity at C2 modulates potency and target profile; aryl- or amino-substituted analogs cannot be assumed equivalent.

Parent scaffold lacks derivatization handle

5,6,7,8-Tetrahydroquinoxaline without the C2 carboxylic acid requires multi-step functionalization, limiting direct substitution.

• [1] BindingDB BDBM50468311 (CHEMBL4279042). 3-Amino-5,6,7,8-tetrahydroquinoxaline-2-carboxylic acid: IC₅₀ = 1.15 × 10⁴ nM (11.5 μM) for bovine xanthine oxidase inhibition. Retrieved 2026-05-03. View Source
• [2] Mathiew M, et al. Synthesis of 2-phenyl-5,6,7,8-tetrahydroquinoxaline derivatives and screening for P2X1-purinoceptor antagonist activity in isolated preparations of rat vas deferens, for translation into a male contraceptive. Biology of Reproduction. 2020;103(2):323–332. doi:10.1093/biolre/ioaa117. View Source

Quantitative Differentiation Evidence

Regioisomeric Differentiation and Biological Annotation

5,6,7,8-Tetrahydro-quinoxaline-2-carboxylic acid (target) and 1,2,3,4-tetrahydroquinoxaline-2-carboxylic acid (CAS 49849-51-6, comparator) share identical molecular formula (C₉H₁₀N₂O₂) and mass (178.19 g/mol) yet differ fundamentally in the location of ring saturation. In the target compound, saturation of the benzo-fused ring preserves aromaticity in the pyrazine ring; in the comparator, saturation of the pyrazine ring generates a secondary amine (pKa ≈ 9.8) while retaining a fully aromatic benzo ring [1]. This regioisomeric difference produces distinct pharmacological profiles: the 1,2,3,4-isomer exhibits moderate PKCα inhibition (IC₅₀ = 85 μM) and MMP-9 inhibition (IC₅₀ = 120 μM) [1], while the target 5,6,7,8-isomer has been documented to show only weak PKC isoform inhibitory activity [2]. The two compounds are therefore not functionally interchangeable despite their isomeric relationship.

Regioisomeric Specificity

Reported

Target: weak PKC isoform inhibition vs 1,2,3,4-isomer: PKCα IC₅₀ 85 μM, MMP-9 120 μM

Scaffold choice dictates basic amine presence and target engagement profile.

Exact target IC₅₀ not reported; cross-study context.

Evidence Dimension	Enzyme inhibition profile (regioisomer comparison)
Target Compound Data	Weak inhibitory activity against certain PKC isoforms (exact IC₅₀ not reported in primary literature) [2]
Comparator Or Baseline	1,2,3,4-Tetrahydroquinoxaline-2-carboxylic acid (CAS 49849-51-6): PKCα IC₅₀ = 85 μM; MMP-9 IC₅₀ = 120 μM [1]
Quantified Difference	Qualitatively distinct: moderate inhibition (comparator) vs. weak inhibition (target) for PKC isoforms
Conditions	In vitro enzymatic assays; PKC isoform α

Why This Matters

The regioisomer selected determines the target engagement profile; for programs requiring a scaffold with a non-basic pyrazine ring (avoiding the secondary amine pKa ≈ 9.8 of the 1,2,3,4-series), only the 5,6,7,8-isomer is suitable.

• [1] BindingDB BDBM50426735 (CHEMBL2322141). 1,2,3,4-Tetrahydroquinoxaline-2-carboxylic acid: IC₅₀ data for PKCα (85 μM) and MMP-9 (120 μM). pKa values: carboxylic acid ≈ 2.5, secondary amine ≈ 9.8, LogP ≈ 0.5–1.2. Retrieved 2026-05-03. View Source
• [2] Chemsrc / Kuujia. 5,6,7,8-Tetrahydroquinoxaline-2-carboxylic acid hydrochloride (CAS 2173996-60-4). Pharmacological profile includes weak PKC isoform inhibition. Retrieved 2026-05-03. View Source

C2 Carboxylic Acid Derivatization Potential

5,6,7,8-Tetrahydroquinoxaline (CAS 34413-35-9, MW = 134.18 g/mol) is the core scaffold lacking the C2 carboxylic acid [1]. The target compound 5,6,7,8-tetrahydro-quinoxaline-2-carboxylic acid (MW = 178.19 g/mol) adds a carboxylic acid handle that enables direct amide bond formation, esterification, and conversion to acid chlorides or activated esters without requiring pre-functionalization of the scaffold . This synthetic advantage is material: in the P2X1 antagonist program, introducing substituents at the C2 position of the parent tetrahydroquinoxaline required a multi-step sequence of glycinamide cyclocondensation, triflation, and palladium-catalyzed Suzuki coupling [2]. The carboxylic acid analog bypasses the triflation/Suzuki sequence for amide-based library generation, reducing the synthetic step count by at least one to two transformations. The hydrochloride salt form (CAS 2173996-60-4) further improves solubility for direct use in biochemical assays without additional formulation .

Synthetic Tractability

Head-to-head

Target: direct 1-step amide coupling vs Parent scaffold: ≥3 steps (triflation/Suzuki)

Accelerates amide-based library synthesis.

Solution-phase parallel synthesis context.

Evidence Dimension	Synthetic step count to introduce C2 substituent for library synthesis
Target Compound Data	Carboxylic acid ready for direct amide coupling; typical 1-step derivatization after activation
Comparator Or Baseline	5,6,7,8-Tetrahydroquinoxaline (CAS 34413-35-9): requires glycinamide cyclocondensation → triflation → Suzuki coupling (≥3 steps) for C2 arylation [2]
Quantified Difference	≥2 fewer synthetic steps for amide-based diversification when using the carboxylic acid scaffold
Conditions	Solution-phase parallel synthesis for SAR library generation

Why This Matters

In hit-to-lead campaigns where throughput and synthetic accessibility determine the speed of SAR exploration, the pre-installed carboxylic acid directly reduces cycle time and cost per analog synthesized.

• [1] NCBI PubChem. 5,6,7,8-Tetrahydroquinoxaline (CID 36822). CAS 34413-35-9. Molecular Weight: 134.18 g/mol. Boiling Point: 108–111 °C @ 760 mmHg. Retrieved 2026-05-03. View Source
• [2] Mathiew M, et al. Synthesis of 2-phenyl-5,6,7,8-tetrahydroquinoxaline derivatives and screening for P2X1-purinoceptor antagonist activity. Biology of Reproduction. 2020;103(2):323–332. Figure 1: synthetic route via glycinamide cyclocondensation, triflation, Suzuki coupling. doi:10.1093/biolre/ioaa117. View Source

P2X1 Purinoceptor Scaffold Validation and Potency Range

The 5,6,7,8-tetrahydroquinoxaline scaffold has been validated in P2X1-purinoceptor antagonist screening using isolated rat vas deferens preparations [1]. The parent compound 2-phenyl-5,6,7,8-tetrahydroquinoxaline (Compound 1) exhibited a baseline P2X1 antagonist IC₅₀ of ~134 μM (56‒) for inhibiting electrical field stimulation (EFS)-induced contractions [1]. Systematic SAR exploration at the C2 phenyl position yielded a >15-fold potency range: introduction of a meta-hydroxy substituent (Compound 6) improved potency to IC₅₀ = 54 μM, while a di-substituted analog bearing 2-hydroxy-4-fluoro groups (Compound 31) achieved IC₅₀ = 14 μM (95% CI: 12–16 μM)—the most potent in the series [1]. This structure–activity relationship establishes that the C2 position is the critical vector for potency optimization on this scaffold. 5,6,7,8-Tetrahydro-quinoxaline-2-carboxylic acid places a carboxylic acid at this critical C2 position, offering a distinct pharmacophore (hydrogen-bond donor/acceptor, ionizable at physiological pH) compared to the aryl substituents explored in the published SAR .

P2X1 Scaffold SAR

Context-dependent

C2 substituent modulation yields >15-fold IC₅₀ range (14–214 μM); carboxylic acid is unexplored substituent class.

Provides access to novel IP-generating chemical space at validated vector.

Carboxylic acid not directly tested; inferred from SAR series.

Evidence Dimension	P2X1-purinoceptor antagonist potency as a function of C2 substituent identity
Target Compound Data	Carboxylic acid at C2; no reported P2X1 IC₅₀ in primary literature (scaffold enables novel pharmacophore exploration at the validated C2 vector)
Comparator Or Baseline	2-Phenyl-5,6,7,8-tetrahydroquinoxaline (Compound 1): IC₅₀ ≈ 134 μM. Compound 31 (2-OH, 4-F-phenyl): IC₅₀ = 14 μM. Potency range across series: 14–214 μM [1]
Quantified Difference	C2 substituent modulation yields IC₅₀ range spanning >15-fold; carboxylic acid represents an unexplored substituent class at this validated position
Conditions	Isolated rat vas deferens; electrical field stimulation (EFS: 60 V, 0.5 ms, 0.2 Hz); compound concentrations tested across a cumulative concentration–response protocol

Why This Matters

A procurement decision to select the carboxylic acid analog over the phenyl analog provides access to an orthogonal region of chemical space at the most potency-sensitive position of a pharmacologically validated scaffold, enabling exploration of novel IP-generating SAR.

• [1] Mathiew M, et al. Synthesis of 2-phenyl-5,6,7,8-tetrahydroquinoxaline derivatives and screening for P2X1-purinoceptor antagonist activity in isolated preparations of rat vas deferens, for translation into a male contraceptive. Biology of Reproduction. 2020;103(2):323–332. Table 2: IC₅₀ values for Compounds 1–31. doi:10.1093/biolre/ioaa117. View Source

Commercial Availability and Cost Differentiation

The commercial supply landscape reveals significant differentiation between the target compound and its simpler analog. 5,6,7,8-Tetrahydroquinoxaline (CAS 34413-35-9) is widely available as a commodity research chemical from multiple vendors (e.g., Aladdin at approximately ¥30/1g ). In contrast, 5,6,7,8-tetrahydro-quinoxaline-2-carboxylic acid (CAS 742070-41-3) is a specialty building block available at ≥95% purity from Aladdin at ¥4,500.90/1g . The hydrochloride salt (CAS 2173996-60-4) is offered by Biosynth at $575.00/50 mg with a 3–4 week lead time , and by CymitQuimica at €635.00/50 mg . This ~150-fold price differential per gram versus the parent scaffold reflects the added synthetic complexity of introducing the carboxylic acid functionality and the substantially lower production volumes.

Procurement Cost

Head-to-head

~150× premium vs parent scaffold

Premium reflects avoided multi-step synthesis cost.

Pricing 2025–2026 catalog; research scale.

Evidence Dimension	Commercial pricing per gram at research scale
Target Compound Data	5,6,7,8-Tetrahydro-quinoxaline-2-carboxylic acid (free acid, ≥95%): ¥4,500.90/g (Aladdin). HCl salt (≥95%): $575.00/50 mg ≈ $11,500/g (Biosynth)
Comparator Or Baseline	5,6,7,8-Tetrahydroquinoxaline (≥98%): ~¥30/g (Aladdin)
Quantified Difference	~150× price premium for the carboxylic acid derivative vs. the parent scaffold on a per-gram basis
Conditions	Research-scale procurement; ≥95% purity grade; pricing as of 2025–2026 catalog listings

Why This Matters

The substantial cost premium must be factored into project budgeting; however, for programs requiring the C2 carboxylic acid handle, the price reflects the avoided cost of in-house multi-step synthesis and purification to achieve the same functionality.

Hydrochloride Salt and Aqueous Solubility Advantage

5,6,7,8-Tetrahydro-quinoxaline-2-carboxylic acid is available as both the free acid (CAS 742070-41-3) and the hydrochloride salt (CAS 2173996-60-4, MW = 214.65 g/mol) . The hydrochloride salt form enhances aqueous solubility compared to the free acid, making it directly suitable for biological assays without additional solubilization steps [1]. This practical advantage is particularly relevant given that many tetrahydroquinoxaline analogs exhibit limited aqueous solubility [2]. While exact solubility values remain unpublished in the primary literature, the hydrochloride formulation represents a meaningful pharmaceutical processing advantage for biochemical and cell-based screening applications. In contrast, the non-acid parent 5,6,7,8-tetrahydroquinoxaline (boiling point 108–111 °C; sparingly soluble in water) does not offer an equivalent salt-form solubility enhancement pathway [3].

Salt-Form Solubility

Reported

HCl salt: aqueous dissolution vs Parent scaffold: sparingly soluble, no salt option

Facilitates assay-ready formulation without solubility optimization.

Exact solubility values not reported; class-level expectation.

Evidence Dimension	Aqueous solubility and assay-ready formulation
Target Compound Data	Hydrochloride salt (CAS 2173996-60-4): enhanced aqueous solubility vs. free acid; theoretical logP ≈ 1.41; suitable for biological assays without additional formulation [1]
Comparator Or Baseline	5,6,7,8-Tetrahydroquinoxaline (CAS 34413-35-9): sparingly soluble in water; no salt-form option for solubility enhancement [3]
Quantified Difference	Qualitative advantage: salt formation enables direct aqueous dissolution; exact fold-solubility improvement not reported in peer-reviewed literature
Conditions	Standard laboratory conditions; aqueous buffer compatibility for biochemical and cell-based assays

Why This Matters

For screening laboratories that require compounds in DMSO or aqueous buffer at defined concentrations, the hydrochloride salt eliminates the need for solubility optimization, reducing assay preparation time and minimizing vehicle-related artifacts.

• [1] Kuujia. 5,6,7,8-Tetrahydroquinoxaline-2-carboxylic acid hydrochloride (CAS 2173996-60-4). Hydrochloride salt enhances solubility and stability, making it suitable for synthetic applications in medicinal chemistry and pharmaceutical research. Retrieved 2026-05-03. View Source
• [2] Patent CN106619647A. Poor water solubility of tetrahydroquinoxaline compounds limits clinical application; salt formation cited as a strategy to improve solubility. Retrieved 2026-05-03. View Source
• [3] NCBI PubChem. 5,6,7,8-Tetrahydroquinoxaline (CID 36822). Solubility: slightly soluble in water; soluble in vegetable oils, propylene glycol, and DMSO. Boiling Point: 108–111 °C @ 760 mmHg. Retrieved 2026-05-03. View Source

High-Impact Application Scenarios

P2X1 Antagonist Lead Optimization via C2 Derivatization

The validated 5,6,7,8-tetrahydroquinoxaline scaffold has demonstrated P2X1-purinoceptor antagonist activity with a >15-fold IC₅₀ range (14–214 μM) dependent on C2 substituent identity in isolated rat vas deferens assays [1]. 5,6,7,8-Tetrahydro-quinoxaline-2-carboxylic acid provides direct access to amide, ester, and conjugate libraries at this critical C2 vector without requiring the multi-step triflation/Suzuki sequence necessary for aryl-substituted analogs [1]. Research groups pursuing non-hormonal male contraception or other P2X1-mediated indications can deploy this compound to rapidly generate novel IP around the underexplored C2-carboxylic acid pharmacophore space.

Fragment-Based Drug Discovery as a Privileged Core

With a molecular weight of 178.19 g/mol, one hydrogen-bond donor, and four hydrogen-bond acceptors, 5,6,7,8-tetrahydro-quinoxaline-2-carboxylic acid meets fragment-like physicochemical criteria (MW < 300, HBD ≤ 3, HBA ≤ 6) . The carboxylic acid handle allows direct tethering or elaboration chemistry, while the saturated benzo ring reduces planarity compared to fully aromatic quinoxalines, potentially improving fragment hit developability. The hydrochloride salt form (CAS 2173996-60-4) enables direct screening in biochemical fragment cocktails at millimolar concentrations without DMSO solubility limitations .

Kinase Inhibitor Scaffold Diversification

Quinoxaline-2-carboxylic acid derivatives have been established as Pim-1 kinase inhibitors with nanomolar potency (lead compound IC₅₀ = 74 nM) and antitumor activity in KU812 chronic myeloid leukemia cells at micromolar concentrations [2]. The tetrahydro modification present in the target compound alters the conformational flexibility of the scaffold relative to the fully aromatic series, which may modulate kinase selectivity profiles. The carboxylic acid at C2 enables conjugation to diverse amine-containing motifs for systematic kinase panel screening, consistent with the broader quinoxaline class's known utility as kinase inhibitor scaffolds.

Parallel Amide Library Synthesis for Core Facilities

For central compound management groups and contract research organizations supporting multiple medicinal chemistry projects, 5,6,7,8-tetrahydro-quinoxaline-2-carboxylic acid represents a differentiated building block that can be stocked as a single intermediate and diversified on-demand via amide coupling to dozens of commercial amines. The ≥95% purity specification from major vendors (Aladdin, Leyan) supports direct use in library production without re-purification, and the ~150× price premium over the parent scaffold is offset by the two or more synthetic steps saved per analog produced . The hydrochloride salt option further broadens utility to aqueous-phase conjugation chemistry.

Application

Selection Property

Validation Focus

P2X1 purinoceptor antagonist research

C2 carboxylic acid derivatization handle

C2 substituent-dependent potency context in tissue assays

Fragment-based screening library construction

Fragment-like physicochemical profile (MW 178, HBD 1, HBA 4)

Biochemical fragment cocktail solubility assessment

Kinase inhibitor scaffold diversification

Tetrahydroquinoxaline core for kinase panel screening

Kinase selectivity profile assessment

Parallel amide library synthesis

Pre-installed carboxylic acid for direct coupling

Library purity and throughput validation

• [1] Mathiew M, et al. Synthesis of 2-phenyl-5,6,7,8-tetrahydroquinoxaline derivatives and screening for P2X1-purinoceptor antagonist activity in isolated preparations of rat vas deferens. Biology of Reproduction. 2020;103(2):323–332. doi:10.1093/biolre/ioaa117. View Source
• [2] Oyallon B, et al. Structure-based design of novel quinoxaline-2-carboxylic acids and analogues as Pim-1 inhibitors. European Journal of Medicinal Chemistry. 2018;154:101–109. Lead compound IC₅₀ = 74 nM vs. HsPim-1. doi:10.1016/j.ejmech.2018.04.056. View Source